Eu-doped (Y0.85−xLa0.15)2O3 sesquioxide transparent ceramics for high-spatial-resolution X-ray imaging†
Journal of Materials Chemistry C Pub Date: 2023-02-01 DOI: 10.1039/D2TC05277F
Abstract
X-ray imaging has attracted considerable attention in the fields of environmental monitoring, industrial radiation detection, and biological health, and the key to X-ray imaging lies in the performance of scintillators. However, current single-crystal scintillators suffer from high cost, low doping concentration, and inhomogeneous distribution. Here, we report a (Y0.85−xLa0.15)2O3:xEu transparent ceramic scintillator prepared by vacuum sintering with uniform composition distribution and a transmittance of over 80.1% in the wavelength range of 632–1822 nm. The radioluminescence intensity of (Y0.79La0.15)2O3:6.0% Eu (λ = 611 nm) is 6.7 times higher than that of Bi4Ge3O12 (λ = 473 nm) and shows excellent radiation stability and fatigue resistance. In addition, the detection limit (129.8 nGy s−1) is lower than that required for X-ray diagnostics (5.5 μGy s−1). The prepared (Y0.85−xLa0.15)2O3:xEu transparent X-ray imaging demonstrates a high spatial resolution of 18.0 lp mm−1. Therefore, (Y0.85−xLa0.15)2O3:xEu transparent ceramics have the potential to be used for high-spatial-resolution X-ray imaging.
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Journal Name：Journal of Materials Chemistry C
Research Products
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Nitrogen oxide (15NO)(8CI,9CI)
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